Cas no 2008218-26-4 ([3-Bromo-2-(methylsulfanyl)phenyl]methanol)

• Product Name: [3-Bromo-2-(methylsulfanyl)phenyl]methanol
• CAS No: 2008218-26-4
• MF: C₈H₉BrOS
• MW: 233.125460386276
• MDL: MFCD30480187
• CID: 5079042
• Update Time: 2026-03-01

[3-Bromo-2-(methylsulfanyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-Bromo-2-(methylsulfanyl)phenyl]methanol

• MDL： MFCD30480187
• Inchi： 1S/C8H9BrOS/c1-11-8-6(5-10)3-2-4-7(8)9/h2-4,10H,5H2,1H3
• InChI Key： WVNIIGGYLOUMDL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CO)=C1SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5

Additional information on [3-Bromo-2-(methylsulfanyl)phenyl]methanol

Recent Advances in the Study of [3-Bromo-2-(methylsulfanyl)phenyl]methanol (CAS: 2008218-26-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound [3-Bromo-2-(methylsulfanyl)phenyl]methanol (CAS: 2008218-26-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the versatility of [3-Bromo-2-(methylsulfanyl)phenyl]methanol as a key intermediate in the synthesis of more complex molecules. Its bromine and methylsulfanyl functional groups make it a valuable scaffold for further chemical modifications, enabling the development of novel compounds with enhanced biological activity. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are of great interest in the treatment of various cancers and inflammatory diseases.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of [3-Bromo-2-(methylsulfanyl)phenyl]methanol exhibit promising inhibitory effects against specific protein targets involved in cell proliferation and inflammation. These findings suggest that this compound could serve as a starting point for the development of new therapeutic agents targeting these pathways. Furthermore, its relatively low toxicity profile in initial cytotoxicity assays makes it an attractive candidate for further optimization.

The synthetic routes to [3-Bromo-2-(methylsulfanyl)phenyl]methanol have been refined in recent publications, with several research groups reporting improved yields and purity through optimized reaction conditions. These advancements in synthesis methodology are crucial for ensuring the consistent production of high-quality material for both research and potential industrial applications. Additionally, novel purification techniques have been developed to address previous challenges in isolating this compound from reaction mixtures.

Looking ahead, researchers are focusing on expanding the structural diversity of [3-Bromo-2-(methylsulfanyl)phenyl]methanol derivatives through various chemical transformations. Computational modeling studies are being employed to predict the biological activity of these derivatives, guiding the rational design of more potent and selective compounds. The integration of machine learning approaches in this process represents an exciting frontier in the optimization of this chemical scaffold.

In conclusion, [3-Bromo-2-(methylsulfanyl)phenyl]methanol (CAS: 2008218-26-4) has emerged as a valuable compound in chemical biology and pharmaceutical research. Its unique structural features, combined with promising biological activity and improved synthetic accessibility, position it as an important building block for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutic candidates and contribute to our understanding of structure-activity relationships in this chemical class.